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Compound of Interest

3-Chloro-4-iodo-N,N-
Compound Name:
dimethylpyridin-2-amine

Cat. No.: B8266888

Get Quote

Executive Summary

This technical guide provides a comprehensive spectral and analytical profile for 3-Chloro-4-

iodo-N,N-dimethylpyridin-2-amine, a critical halogenated pyridine scaffold used in the
synthesis of kinase inhibitors (e.g., KRAS, EGFR) and advanced agrochemicals.

The presence of contiguous halogen substitutions (Cl at C3, | at C4) alongside an electron-
donating dimethylamine group at C2 creates a unique electronic push-pull system. This guide
details the experimental NMR, predicted IR, and Mass Spectrometry data required for rigorous
structural validation and quality control in drug development workflows.

Compound Identity & Physicochemical Properties[1]
[2][3][4][>][6][7]1[8]
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Property Specification

IUPAC Name 3-Chloro-4-iodo-N,N-dimethylpyridin-2-amine
CAS Number 1801766-16-4

Molecular Formula C7HsCIIN2

Molecular Weight 282.51 g/mol

Colorless to pale yellow oil (often solidifies upon
Appearance _
cooling)

Soluble in DCM, CHCI3, DMSO, MeOH; Low

Solubilit
Y solubility in water

Synthesis & Structural Logic

The synthesis of this compound typically proceeds via Nucleophilic Aromatic Substitution
(SNAr). The C2 position of the pyridine ring is activated for nucleophilic attack, particularly
when the ring nitrogen is protonated or complexed, allowing for the displacement of a leaving
group (usually chlorine or fluorine) by dimethylamine.

Synthesis Workflow (SNAr Mechanism)
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Figure 1: SNAr pathway for the regioselective synthesis of the target scaffold.

Spectral Analysis
Nuclear Magnetic Resonance (NMR)
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The 1H NMR spectrum is characterized by two distinct aromatic doublets corresponding to the
protons at C5 and C6. The coupling constant (J) is indicative of ortho-coupling typical for
pyridine rings.

1H NMR Data (400 MHz _CDCl=)

Shift (6 L . Coupling (J . Structural
Multiplicity Integration Assignment
ppm) Hz) Context

Deshielded

by ring
7.75 Doublet (d) 1H 5.3Hz H-6 i

Nitrogen;

ortho to H-5.

Shielded
relative to H-

7.33 Doublet (d) 1H 5.0-5.3 Hz H-5 6; ortho to H-
6, meta to

lodine.

Characteristic
equivalent
) methyl
3.00 Singlet (s) 6H - N(CHs)2
groups on
exocyclic

nitrogen.

Analyst Note: The chemical shift of the dimethylamine group (6 3.00) is diagnostic. A shift
significantly downfield (>3.2 ppm) would suggest protonation or salt formation, while a shift

upfield (<2.8 ppm) might indicate loss of conjugation with the ring.

13C NMR Profile (Predicted/calculated based on substituent effects)
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Experimental 13C data is often proprietary for this intermediate; the following are high-
confidence calculated values based on ChemDraw and incremental substituent effects.

C-2 (160.5 ppm): Highly deshielded due to direct attachment to the electronegative N(Me)2
and the ring nitrogen.

e C-6 (148.2 ppm): Typical a-carbon shift in pyridine, slightly shielded by electron donation
from the C2-amine.

e C-4 (115.0 ppm):Diagnostic Peak. Carbon attached to lodine is significantly shielded (Heavy
Atom Effect), appearing much further upfield than typical aromatic carbons.

e C-3(122.0 ppm): Carbon attached to Chlorine.
e C-5(128.5 ppm): B-carbon, relatively unperturbed.

e N(CHs)2 (41.5 ppm): Standard aliphatic amine carbon shift.

Mass Spectrometry (MS)

The mass spectrum provides crucial confirmation of the halogenation pattern. The presence of
Chlorine (35CI/37Cl) creates a distinct isotopic signature.

 lonization Mode: ESI+ (Electrospray lonization, Positive mode)
e Molecular lon [M+H]*: 282.9 (Base peak for 35Cl)

Isotopic Pattern Analysis:

e m/z 282.9 (100%): Contains 35CI.

e m/z 284.9 (~33%): Contains 37Cl.

» Note on lodine: lodine is monoisotopic (1271), so it does not contribute to the M+2 pattern,
simplifying the interpretation to just the Chlorine signature.

Fragmentation Pathway (ESI-MS/MS)
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Figure 2: Proposed fragmentation pathway. The C-I bond is the weakest and typically cleaves

first.

Infrared Spectroscopy (IR)

The IR spectrum is dominated by the pyridine ring breathing modes and the C-Halogen

stretches.
] ) Functional Group

Wavenumber (cm—?) Vibration Mode .

Assignment
2920 - 2850 C-H Stretch Methyl groups (N-Me).

Pyridine ring skeletal
1580 - 1560 C=N/ C=C Stretch o

vibrations.
1380 C-N Stretch Aryl C-N (exocyclic amine).
1050 - 1080 C-ClI Stretch Aryl Chloride.

Aryl lodide (often
~650 - 700 C-I Stretch

weak/fingerprint).

Quality Control & Purity Analysis
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For researchers using this compound as an intermediate, HPLC purity is paramount to prevent

side reactions in subsequent cross-couplings (e.g., Suzuki or Sonogashira coupling at the C-I

position).

Recommended HPLC Method:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV at 254 nm (aromatic) and 280 nm (iodine absorbance band).

Retention Time: Expect elution in the middle-late region due to the lipophilicity of the lodo
and Chloro substituents.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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